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Compound of Interest

Compound Name: Diundecyl phthalate-d4

Cat. No.: B15558424 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the known physical and chemical

properties of Diundecyl phthalate-d4 (DUP-d4), an isotopically labeled synthetic compound.

Primarily utilized as an internal standard in mass spectrometry and for tracking metabolic

pathways in research, a clear understanding of its physical characteristics is essential for its

proper handling, application, and the interpretation of experimental results.[1] This guide

synthesizes available data, presenting it in a structured format for ease of reference. For

comparative purposes, data for the non-deuterated analogue, Diundecyl phthalate (DUP), is

also included, as its physical properties are closely related and more extensively documented.

General Description
Diundecyl phthalate-d4 is the deuterated form of Diundecyl phthalate, a high molecular

weight phthalate ester.[1][2] The "-d4" designation signifies the presence of four deuterium

atoms, typically located on the benzene ring.[1] Like its non-deuterated counterpart, DUP-d4 is

characterized as an oily, colorless, and odorless liquid.[1] It is insoluble in water.[1][3] The

primary application of the non-deuterated form is as a plasticizer to enhance the flexibility and

durability of polymers, particularly polyvinyl chloride (PVC), especially in applications requiring

low volatility and high-temperature resistance, such as wire and cable insulation.[1][4][5]
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The following tables summarize the key physical and chemical properties for both Diundecyl
phthalate-d4 and its non-deuterated analogue. This allows for a direct comparison of their

fundamental characteristics.

Table 1: Physical and Chemical Properties of Diundecyl Phthalate-d4

Property Value

IUPAC Name
diundecyl 3,4,5,6-tetradeuteriobenzene-1,2-

dicarboxylate[1]

Molecular Formula C₃₀H₄₆D₄O₄[6]

Molecular Weight 478.74 g/mol [1][6]

Appearance Oily Liquid[1]

Color Colorless[1]

Odor Odorless[1]

Solubility Insoluble in water[1]

Table 2: Physical and Chemical Properties of Diundecyl Phthalate (Non-Deuterated Analogue)
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Property Value

CAS Number 3648-20-2[4][5][7]

Molecular Formula C₃₀H₅₀O₄[4][7]

Molecular Weight 474.72 g/mol [7]

Physical State Liquid[5] / Oily Liquid[4][7]

Appearance Clear Liquid[5] / Crystals from ethanol[4]

Color Colorless[4][8]

Odor Odorless[4][7] / Mild[5]

Density 0.955 g/cm³ at 20 °C[5] / 0.95 g/mL at 25 °C[7]

Melting Point 35.5 °C[4][8] / 2 °C[7]

Freezing Point -9 °C[5]

Boiling Point 523 °C[5][7]

Flash Point 241 °C (closed cup) / 252 °C[5]

Refractive Index 1.482 at 20 °C/D[4]

Viscosity 70 mPa·s at 20 °C[4][5]

Water Solubility Insoluble[3][7]

Note: Discrepancies in reported values, such as for melting point and flash point, may arise

from different experimental conditions or measurement techniques used across various

sources.

Experimental Protocols
Detailed, specific experimental protocols for the determination of the physical characteristics of

Diundecyl phthalate-d4 are not available within the reviewed literature. The data presented

are collated from technical data sheets and chemical databases. Standard methodologies for

determining these properties are well-established and would typically include:
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Melting/Freezing Point: Differential Scanning Calorimetry (DSC) or a standard melting point

apparatus.

Boiling Point: Ebulliometry or distillation methods under controlled pressure.

Density: Use of a pycnometer or a digital density meter.

Viscosity: Rotational or capillary viscometers.

Refractive Index: A calibrated refractometer, such as an Abbé refractometer.

Logical Relationships of Physical Properties
The physical characteristics of a chemical compound are interconnected. The diagram below

illustrates the hierarchical relationship, starting from the fundamental composition and

extending to its bulk physical properties.
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Fundamental Identity
Diundecyl Phthalate-d4

Molecular Formula
C30H46D4O4
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Molecular Weight
478.74 g/mol
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Physical State & Appearance

influences influences
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Caption: Hierarchical relationship of Diundecyl phthalate-d4 physical characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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